2-(2-hydroxyethoxy)pyridine-4-carboxylic acid
Description
2-(2-hydroxyethoxy)pyridine-4-carboxylic acid, also known as HEPC, is a chemical compound that has gained attention for its diverse biological properties and potential applications in various fields of research and industry. It has a molecular weight of 183.16 . The IUPAC name for this compound is 2-(2-hydroxyethoxy)isonicotinic acid .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H9NO4/c10-3-4-13-7-5-6 (8 (11)12)1-2-9-7/h1-2,5,10H,3-4H2, (H,11,12) . This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a powder at room temperature .Safety and Hazards
The compound is classified under the GHS07 hazard class . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-hydroxyethoxy)pyridine-4-carboxylic acid involves the reaction of 2-chloro-4-hydroxypyridine with ethylene glycol in the presence of a base to form 2-(2-hydroxyethoxy)pyridine-4-ol, which is then oxidized to the desired carboxylic acid using a suitable oxidizing agent.", "Starting Materials": [ "2-chloro-4-hydroxypyridine", "ethylene glycol", "base", "oxidizing agent" ], "Reaction": [ "Step 1: 2-chloro-4-hydroxypyridine is reacted with ethylene glycol in the presence of a base, such as potassium carbonate, to form 2-(2-hydroxyethoxy)pyridine-4-ol.", "Step 2: The resulting 2-(2-hydroxyethoxy)pyridine-4-ol is then oxidized to the desired carboxylic acid using a suitable oxidizing agent, such as potassium permanganate or sodium dichromate." ] } | |
CAS RN |
570408-53-6 |
Molecular Formula |
C8H9NO4 |
Molecular Weight |
183.2 |
Purity |
95 |
Origin of Product |
United States |
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